Cas no 1804497-23-1 (3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine
• CAS No: 1804497-23-1
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4867775
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c1-15-7-4(12(13)14)2-3(8)5(11-7)6(9)10/h2,6H,1H3
• InChI Key： VTZIQUOHAYRLAI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine (CAS No. 1804497-23-1)

3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine (CAS No. 1804497-23-1) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical research and pharmaceutical development. This compound belongs to the pyridine derivative family, characterized by its unique substitution pattern featuring chloro, difluoromethyl, methoxy, and nitro functional groups. Its structural complexity and functional diversity make it a valuable intermediate for synthesizing advanced crop protection agents and bioactive molecules.

In recent years, the demand for nitropyridine derivatives like 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine has surged due to their role in developing next-generation pesticides with improved efficacy and environmental safety. Researchers are particularly interested in its potential as a scaffold for fungicides, given the rising global concern over crop resistance and sustainable agriculture. The compound’s electron-withdrawing nitro group and lipophilic difluoromethyl moiety contribute to its bioactivity, making it a subject of numerous structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1804497-23-1 exemplifies the growing trend of halogenated pyridines in precision chemical synthesis. Its chloro and difluoromethyl groups offer versatile sites for further functionalization, enabling the creation of tailored molecules for specific applications. This aligns with the broader industry shift toward atom-efficient methodologies and green chemistry principles, as highlighted in recent publications on fluorine-containing agrochemicals.

The compound’s physicochemical properties, such as its moderate solubility in organic solvents and thermal stability, have been extensively documented. These traits are critical for formulating stable end-use products in agricultural or pharmaceutical contexts. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity, addressing the stringent quality standards required in industrial applications.

Emerging discussions in scientific forums often link 3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine to innovations in disease-resistant crop varieties and low-toxicity pest control solutions. These topics resonate with current consumer trends favoring eco-friendly farming practices and reduced chemical footprints. Furthermore, its relevance to drug discovery—particularly in modulating enzyme inhibition—has sparked interest among medicinal chemists exploring treatments for neglected tropical diseases.

In summary, CAS No. 1804497-23-1 represents a convergence of cutting-edge chemical innovation and practical applications addressing global challenges. Its multifaceted utility underscores the importance of continued research into functionalized pyridines, ensuring alignment with evolving regulatory frameworks and market demands for safer, high-performance chemical solutions.